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Compound of Interest

Compound Name: Derrisisoflavone K

Cat. No.: B13428063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Derrisisoflavone K, a prenylated

isoflavonoid isolated from Derris robusta. The document details its molecular formula, and

mass spectrometry data, and outlines the experimental protocols for its isolation and structural

elucidation.

Core Molecular Data
Derrisisoflavone K is distinguished by the following molecular and mass spectrometric

characteristics:

Property Value Source

Molecular Formula C22H22O6 [1]

Molecular Weight 382.41 g/mol [2]

CAS Number 2172624-68-7 [2]

High-Resolution Electrospray

Ionization Mass Spectrometry

(HRESIMS) (positive mode)

m/z 405.1307 [M + Na]+

(calculated for C22H22O6Na,

405.1309)

[1]
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The isolation and structural determination of Derrisisoflavone K involve a multi-step process

combining extraction, chromatography, and spectroscopic analysis.

Isolation and Purification of Derrisisoflavone K
The experimental workflow for isolating Derrisisoflavone K from its natural source is outlined

below.
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Air-dried and powdered twigs and leaves of Derris robusta (12.0 kg)

Extraction with 95:5 EtOH-H2O (v/v) at room temperature

Concentration under reduced pressure

Crude Extract (approx. 870 g)

Silica Gel Column Chromatography (Petroleum Ether-Acetone gradient)

Nine Fractions (A-I)

Fraction D (Petroleum Ether/Acetone, 5:1, v/v)

Silica Gel Column Chromatography (CHCl3/MeOH gradient)

Sephadex LH-20 Column Chromatography (CHCl3/MeOH, 1:1, v/v)

derrisisoflavone_k

Derrisisoflavone K (white amorphous powder)
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Figure 1: Experimental workflow for the isolation of Derrisisoflavone K.
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The air-dried and powdered twigs and leaves of Derris robusta (12.0 kg) were extracted with a

95:5 (v/v) solution of ethanol and water at room temperature.[2] The combined filtrates were

then concentrated under reduced pressure to yield a crude extract. This extract was subjected

to silica gel column chromatography using a petroleum ether-acetone gradient to yield nine

fractions. Fraction D was further purified by silica gel column chromatography with a

chloroform-methanol gradient, followed by Sephadex LH-20 chromatography to yield

Derrisisoflavone K as a white amorphous powder.[2]

Structural Elucidation
The chemical structure of Derrisisoflavone K was determined through extensive

spectroscopic analysis. High-resolution electrospray ionization mass spectrometry (HRESIMS)

was performed using a Shimadzu LC-IT-TOF mass spectrometer to determine the molecular

formula.[1] Additionally, 1H and 13C Nuclear Magnetic Resonance (NMR) spectroscopy, along

with 2D NMR techniques such as Heteronuclear Multiple Bond Correlation (HMBC), were

employed to establish the connectivity of the atoms and the overall structure of the molecule.[1]

Potential Biological Activity and Signaling Pathways
While specific signaling pathways for Derrisisoflavone K have not been extensively studied,

isoflavonoids from the Derris genus are known to possess a range of biological activities,

including anti-inflammatory effects.[3][4] These effects are often mediated through the

modulation of key inflammatory signaling pathways, such as the Mitogen-Activated Protein

Kinase (MAPK) pathway. The diagram below illustrates a generalized inflammatory signaling

cascade that could be a potential target for Derrisisoflavone K and other related

isoflavonoids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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